Bombiprenone
Bombiprenone
Bombiprenone is a natural product found in Nicotiana tabacum with data available.
Brand Name:
Vulcanchem
CAS No.:
21978-49-4
VCID:
VC20769784
InChI:
InChI=1S/C43H70O/c1-35(2)19-11-20-36(3)21-12-22-37(4)23-13-24-38(5)25-14-26-39(6)27-15-28-40(7)29-16-30-41(8)31-17-32-42(9)33-18-34-43(10)44/h19,21,23,25,27,29,31,33H,11-18,20,22,24,26,28,30,32,34H2,1-10H3/b36-21+,37-23+,38-25+,39-27+,40-29+,41-31+,42-33+
SMILES:
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=O)C)C)C)C)C)C)C)C)C
Molecular Formula:
C43H70O
Molecular Weight:
603 g/mol
Bombiprenone
CAS No.: 21978-49-4
Cat. No.: VC20769784
Molecular Formula: C43H70O
Molecular Weight: 603 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bombiprenone is a natural product found in Nicotiana tabacum with data available. |
|---|---|
| CAS No. | 21978-49-4 |
| Molecular Formula | C43H70O |
| Molecular Weight | 603 g/mol |
| IUPAC Name | (5E,9E,13E,17E,21E,25E,29E)-6,10,14,18,22,26,30,34-octamethylpentatriaconta-5,9,13,17,21,25,29,33-octaen-2-one |
| Standard InChI | InChI=1S/C43H70O/c1-35(2)19-11-20-36(3)21-12-22-37(4)23-13-24-38(5)25-14-26-39(6)27-15-28-40(7)29-16-30-41(8)31-17-32-42(9)33-18-34-43(10)44/h19,21,23,25,27,29,31,33H,11-18,20,22,24,26,28,30,32,34H2,1-10H3/b36-21+,37-23+,38-25+,39-27+,40-29+,41-31+,42-33+ |
| Standard InChI Key | RPUKUBKVRRNJDI-WDXILIIOSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CCC(=O)C)/C)/C)/C)/C)/C)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=O)C)C)C)C)C)C)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=O)C)C)C)C)C)C)C)C)C |
| Appearance | Oily solid |
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